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Compound of Interest

Compound Name: H-Lys(Z)-OL

CAS No.: 101250-90-2

Cat. No.: B2411904

Get Quote

Before any disposal procedure, a thorough risk assessment is mandatory. While H-Lys(Z)-OL
and its close analogs are not always classified as hazardous under the Globally Harmonized

System (GHS), their toxicological properties have not been exhaustively investigated.[1][2]

Therefore, it is prudent to handle them with a high degree of caution, adhering to the principle

of treating all laboratory chemicals as potentially hazardous.

Key Hazard Considerations:

Inhalation and Contact: Fine powders of amino acid derivatives can cause respiratory tract

irritation if inhaled.[3] Skin and eye contact may also lead to irritation.[3][4]

Thermal Decomposition: When heated to decomposition, H-Lys(Z)-OL may release

hazardous substances such as carbon oxides (CO, CO₂), nitrogen oxides (NOx), and

hydrogen chloride gas.[2][3][5]

Reactivity: The compound is generally stable under normal conditions but should be kept

away from strong oxidizing agents.[3][5]

A summary of the relevant safety information is provided in the table below.
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Property Description Source(s)

Appearance
White to off-white powder or

solid.
[2][3]

Stability

Stable under recommended

storage conditions (cool, dry,

tightly closed container).

[2][3]

Incompatibilities Strong oxidizing agents. [3][4][5]

Hazardous Decomposition

Carbon oxides (CO, CO₂),

nitrogen oxides (NOx), and

potentially hydrogen chloride

(HCl) gas upon combustion.

[2][3][5]

Known Health Hazards

May be harmful if inhaled,

swallowed, or absorbed

through the skin. May cause

irritation to the respiratory tract,

skin, and eyes.[3]

[3][4]

Pre-Disposal and Waste Segregation Protocol
Proper segregation is the cornerstone of safe chemical waste management. It prevents

unforeseen and dangerous chemical reactions within a waste container.[6]

Causality of Segregation: Mixing incompatible chemicals, such as an amino acid derivative with

a strong oxidizing agent or a strong acid/base, can lead to exothermic reactions, gas evolution,

or the formation of more hazardous compounds. The Occupational Safety and Health

Administration (OSHA) mandates that chemical waste be strictly segregated to prevent such

incidents.[6]

Step-by-Step Segregation:

Identify the Waste Stream: Classify H-Lys(Z)-OL waste as "non-halogenated organic solid"

or, if in solution, based on the solvent used. If the compound has been used in experiments

with biohazardous materials, it must be treated as biohazardous waste according to your

institution's protocols.
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Select an Appropriate Waste Container: Use a dedicated, leak-proof container made of a

compatible material (e.g., high-density polyethylene - HDPE). The container must be in good

condition, with a secure, tight-fitting lid.

Label the Container: All waste containers must be clearly labeled.[7] The label must include:

The full chemical name: "H-Lys(Z)-OL" or "Nα-Benzyloxycarbonyl-L-lysinol".

The words "Hazardous Waste".

A clear indication of the hazards (e.g., "Irritant").

The date accumulation started.

Step-by-Step Disposal Procedures
The primary directive for chemical disposal is to never discard chemicals down the drain or in

the regular trash.[8][9] All chemical waste must be collected by a licensed hazardous waste

disposal company or your institution's Environmental Health & Safety (EHS) department.

Protocol for Solid H-Lys(Z)-OL Waste
This applies to unused reagents, contaminated personal protective equipment (PPE), and

material from spill cleanups.

Personal Protective Equipment (PPE): Before handling the waste, equip yourself with

standard laboratory PPE: a lab coat, safety glasses with side shields, and chemical-resistant

gloves (e.g., nitrile).[10] If handling large quantities of powder, a dust respirator may be

required.[3]

Transferring Waste: Carefully transfer the solid waste into the designated, pre-labeled

hazardous waste container. Use tools like a spatula or scoop to avoid creating dust.

Container Sealing: Once the waste is in the container, securely fasten the lid. Do not overfill

the container; leave at least 10% headspace to allow for expansion.

Storage: Store the sealed waste container in a designated satellite accumulation area. This

area should be secure, well-ventilated, and away from sources of heat or ignition.[3]
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Arrange for Pickup: Contact your institution's EHS office to schedule a pickup for the full

waste container.

Protocol for H-Lys(Z)-OL Solutions
This applies to waste generated from experimental procedures where H-Lys(Z)-OL is dissolved

in a solvent.

Personal Protective Equipment (PPE): Wear appropriate PPE as described for solid waste.

Additional protection may be necessary depending on the solvent used.

Waste Collection: Pour the liquid waste into a designated, pre-labeled liquid hazardous

waste container. Use a funnel to prevent spills.

Segregation by Solvent: It is critical to use separate waste containers for different types of

solvents (e.g., halogenated vs. non-halogenated). Never mix aqueous solutions with organic

solvent waste.

Container Sealing and Storage: Securely cap the liquid waste container and store it in a

secondary containment bin within a designated satellite accumulation area.

Arrange for Pickup: Follow your institution's procedure to have the liquid waste collected by

EHS or a licensed contractor.

Emergency Procedures: Spill Management
In the event of a spill, immediate and correct action is crucial to prevent exposure and

contamination.

Alert Personnel: Immediately alert others in the vicinity of the spill.

Isolate the Area: Secure the area to prevent others from entering.

Assess the Spill: For a small spill of solid powder, and if you are trained to do so, proceed

with cleanup. For large spills or spills of solutions involving volatile solvents, evacuate the

area and contact your institution's EHS emergency line.

Cleanup Protocol (Small Solid Spill):
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Wear appropriate PPE, including a dust mask or respirator.

Gently cover the spill with an absorbent material to prevent the powder from becoming

airborne.

Carefully sweep the material into a dustpan and place it in the designated solid hazardous

waste container.[2][3]

Clean the spill area with a suitable solvent (e.g., water, if appropriate) and paper towels.

Dispose of all cleanup materials (including contaminated gloves) as hazardous waste.

Post-Cleanup: Wash your hands thoroughly with soap and water after the cleanup is

complete.[3]

Regulatory Framework and Compliance
The disposal of laboratory chemicals in the United States is governed by the Environmental

Protection Agency (EPA) under the Resource Conservation and Recovery Act (RCRA) and by

OSHA's laboratory safety standards.[11][12][13][14]

EPA (RCRA): Establishes the "cradle-to-grave" framework for hazardous waste

management, from generation to final disposal.[12][14]

OSHA (29 CFR 1910.1450): The "Lab Standard" requires employers to develop a Chemical

Hygiene Plan (CHP) that includes procedures for safe handling and disposal of hazardous

chemicals.[13][15]

Your institution's EHS department translates these federal and state regulations into specific,

actionable protocols for your laboratory. Therefore, consulting your EHS office is the most

critical step in ensuring compliance.

Disposal Decision Workflow
The following diagram outlines the decision-making process for the proper handling and

disposal of H-Lys(Z)-OL waste.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.chemicalbook.com/msds/h-lys-z-ome-hcl.pdf
https://www.peptide.com/custdocs/MSDS%20AHK146%20H-Lys(Z)-OMe%20HCl.pdf
https://www.peptide.com/custdocs/MSDS%20AHK146%20H-Lys(Z)-OMe%20HCl.pdf
https://www.epa.gov/enforcement/waste-chemical-and-cleanup-enforcement
https://jjsafetyllc.com/epa/hazardous-material-disposal-epa-specific/
https://www.osha.gov/sites/default/files/publications/OSHA3404laboratory-safety-guidance.pdf
https://m.youtube.com/watch?v=5N0vbP4F5ZY
https://jjsafetyllc.com/epa/hazardous-material-disposal-epa-specific/
https://m.youtube.com/watch?v=5N0vbP4F5ZY
https://www.osha.gov/sites/default/files/publications/OSHA3404laboratory-safety-guidance.pdf
https://www.osha.gov/sites/default/files/publications/OSHAfactsheet-laboratory-safety-chemical-hygiene-plan.pdf
https://www.benchchem.com/product/b2411904/docs?utm_src=pdf-body#hazard-identification-and-risk-assessment
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2411904?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Figure 1. H-Lys(Z)-OL Waste Disposal Workflow
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Caption: Decision workflow for the proper disposal of H-Lys(Z)-OL.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b2411904/docs#hazard-identification-and-risk-
assessment]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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